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Compound of Interest

Compound Name:
2-Chloro-5-methoxypyridin-3-

amine

Cat. No.: B1357752 Get Quote

An In-depth Technical Guide to 2-Chloro-5-methoxypyridin-3-amine

This technical guide provides a comprehensive overview of 2-Chloro-5-methoxypyridin-3-
amine, a substituted pyridine derivative of significant interest to researchers, scientists, and

professionals in the field of drug development. This document outlines its chemical identity,

physicochemical properties, synthetic routes, applications in medicinal chemistry, and essential

safety and handling information.

Chemical Identity
2-Chloro-5-methoxypyridin-3-amine is a heterocyclic aromatic compound. Its structure

features a pyridine ring substituted with a chloro group at the 2-position, an amine group at the

3-position, and a methoxy group at the 5-position. This arrangement of functional groups

makes it a versatile building block in organic synthesis.

Chemical Name: 2-Chloro-5-methoxypyridin-3-amine

CAS Number: 720666-45-5[1][2]

Molecular Formula: C₆H₇ClN₂O[1][2]

Synonyms: 3-AMINO-2-CHLORO-5-METHOXYPYRIDINE, 3-Pyridinamine, 2-chloro-5-

methoxy-[1]
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Caption: Chemical structure of 2-Chloro-5-methoxypyridin-3-amine.

Physicochemical Properties
The physical and chemical properties of this compound are summarized below. These

properties are essential for designing synthetic reactions, purification procedures, and for

understanding its behavior in various chemical environments.

Property Value

Molecular Weight 158.59 g/mol [1]

Exact Mass 158.0246905 u[1]

Density 1.311 g/cm³[1]

Boiling Point 311.9 °C at 760 mmHg[1]

Flash Point 142.4 °C[1]

Refractive Index 1.578[1]

Vapor Pressure 0.000548 mmHg at 25°C[1]

pKa 0.21 ± 0.10 (Predicted)[1]

LogP 1.90700[1]

Hydrogen Bond Donor Count 1[1]

Hydrogen Bond Acceptor Count 3[1]

Rotatable Bond Count 1[1]

Synthesis and Experimental Protocols
The synthesis of 2-Chloro-5-methoxypyridin-3-amine typically involves a multi-step process

starting from simpler pyridine derivatives. A representative synthetic pathway is outlined below.

The presence of multiple functional groups requires careful selection of reagents and reaction

conditions to achieve regioselectivity.
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Caption: Generalized synthetic workflow for 2-Chloro-5-methoxypyridin-3-amine.

Representative Experimental Protocol
This protocol is a generalized procedure based on common organic synthesis methodologies

for similar compounds.

Reaction Setup: A solution of a suitable precursor, such as 2,3-dichloro-5-methoxypyridine, is

prepared in a polar aprotic solvent like dimethylformamide (DMF) within a sealed reaction

vessel.

Amination: An ammonia source, such as a solution of ammonia in a suitable solvent or an

ammonium salt with a base, is added to the reaction mixture.

Heating and Monitoring: The mixture is heated to a temperature typically ranging from 80-

120°C. The progress of the reaction is monitored by techniques like Thin Layer

Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).
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Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The residue is then dissolved in an organic solvent

(e.g., ethyl acetate) and washed with water and brine to remove inorganic impurities.

Purification: The crude product is dried over an anhydrous salt (e.g., sodium sulfate), filtered,

and concentrated. Final purification is achieved by column chromatography on silica gel,

eluting with a gradient of ethyl acetate in hexanes to yield pure 2-Chloro-5-methoxypyridin-
3-amine.

Applications in Research and Drug Development
2-Chloro-5-methoxypyridin-3-amine serves as a crucial intermediate in the synthesis of more

complex molecules, particularly in the agrochemical and pharmaceutical industries.[3] Its utility

stems from the distinct reactivity of its functional groups:

The amino group acts as a nucleophile or can be transformed into other functional groups.

The chloro group is a key site for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig),

allowing for the introduction of various aryl, heteroaryl, or alkyl groups.

The methoxy group influences the electronic properties of the pyridine ring and can affect the

molecule's metabolic stability and binding affinity in biological systems.

2-Chloro-5-methoxypyridin-3-amine
(Versatile Intermediate)

Suzuki Coupling
(at Chloro position)

Amide Formation
(at Amino position) Other Modifications

Complex Bioactive Molecules
(e.g., Kinase Inhibitors, GPCR Modulators)
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Caption: Role as a building block in synthesizing complex bioactive molecules.

This compound and its analogs are valuable scaffolds for creating libraries of novel compounds

for high-throughput screening in drug discovery programs. The strategic placement of its

functional groups allows for systematic modifications to explore structure-activity relationships

(SAR).

Safety and Handling
Appropriate safety precautions must be observed when handling 2-Chloro-5-methoxypyridin-
3-amine.

General Handling: Use in a well-ventilated area. Avoid breathing dust, fumes, gas, mist,

vapors, or spray.[4] Wash hands and any exposed skin thoroughly after handling.[5] Do not

eat, drink, or smoke when using this product.[4]

Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and

eye/face protection.[5] In case of insufficient ventilation, wear suitable respiratory equipment.

Storage: Store in a cool, dry place in a tightly sealed container under an inert atmosphere

(e.g., nitrogen or argon) at 2–8 °C.[1] Keep away from incompatible materials such as strong

oxidizing agents.[5]

First Aid Measures:

If on skin: Wash with plenty of soap and water.[5]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.

If inhaled: Remove person to fresh air and keep comfortable for breathing.[5]

If swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

[5]

For detailed safety information, always refer to the latest Safety Data Sheet (SDS) provided by

the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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